4-chloro-6-ethyl-2-(oxolan-3-yl)pyrimidine
Overview
Description
4-Chloro-6-ethyl-2-(oxolan-3-yl)pyrimidine, also known as CEP, is a chemical compound that has a wide variety of applications in pharmaceutical, biomedical, and industrial research. CEP is a member of the pyrimidine family, which consists of compounds that contain a six-membered ring of four carbon atoms and two nitrogen atoms. CEP is a colorless, odorless, crystalline solid with a melting point of 208-210°C. CEP is highly soluble in water, methanol, and ethanol, making it an ideal compound for use in laboratory experiments.
Scientific Research Applications
4-chloro-6-ethyl-2-(oxolan-3-yl)pyrimidine has a wide variety of applications in scientific research. It has been used in the synthesis of pharmaceuticals and other organic molecules, as well as in the study of biochemical and physiological processes. This compound has also been used in the study of the mechanism of action of certain drugs and in the development of novel drugs. Additionally, this compound has been used in the study of DNA replication and the regulation of gene expression.
Mechanism of Action
4-chloro-6-ethyl-2-(oxolan-3-yl)pyrimidine is believed to act by binding to certain proteins and enzymes in the body, thus altering their activity. This compound has been shown to inhibit the activity of certain enzymes involved in the synthesis of DNA and RNA. Additionally, this compound has been shown to inhibit the activity of certain proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain, as well as to have anti-tumor and anti-cancer effects. Additionally, this compound has been shown to have anti-viral and anti-bacterial properties, as well as to possess neuroprotective effects.
Advantages and Limitations for Lab Experiments
4-chloro-6-ethyl-2-(oxolan-3-yl)pyrimidine has several advantages for use in laboratory experiments. It is highly soluble in water, methanol, and ethanol, making it easy to use in a variety of experiments. Additionally, this compound is relatively inexpensive and is readily available from chemical suppliers. However, this compound has some limitations for use in laboratory experiments. It is highly volatile and can be dangerous to handle in large quantities, and it is also sensitive to light and air.
Future Directions
There are several future directions for the use of 4-chloro-6-ethyl-2-(oxolan-3-yl)pyrimidine in scientific research. This compound could be used in the development of novel drugs and therapies for a variety of diseases and conditions, including cancer, inflammation, and neurological disorders. Additionally, this compound could be used to study the mechanism of action of existing drugs and to identify potential new targets for drug development. Finally, this compound could be used in the development of new imaging techniques to better understand the biochemical and physiological processes in the body.
Synthesis Methods
4-chloro-6-ethyl-2-(oxolan-3-yl)pyrimidine is synthesized via a multi-step synthetic process that begins with the reaction of 6-ethyl-2-chloropyrimidine with oxalyl chloride in the presence of a base. This reaction yields this compound, which is then isolated and purified via recrystallization. The final product is a white crystalline solid that is highly soluble in water, methanol, and ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-6-ethyl-2-(oxolan-3-yl)pyrimidine involves the reaction of 4-chloro-6-ethyl-2-hydroxypyrimidine with oxirane in the presence of a base to form the desired product.", "Starting Materials": [ "4-chloro-6-ethyl-2-hydroxypyrimidine", "Oxirane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-chloro-6-ethyl-2-hydroxypyrimidine to a reaction flask", "Add oxirane to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Allow the reaction mixture to cool and then filter the resulting solid", "Wash the solid with a suitable solvent and dry to obtain the desired product" ] } | |
CAS RN |
1249021-41-7 |
Molecular Formula |
C10H13ClN2O |
Molecular Weight |
212.7 |
Purity |
95 |
Origin of Product |
United States |
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